Cas no 118625-36-8 (Carbamic acid,(2-cyanoethyl)nitroso-, ethyl ester (9CI))

• Product Name: Carbamic acid,(2-cyanoethyl)nitroso-, ethyl ester (9CI)
• CAS No: 118625-36-8
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 229869
• PubChem ID: 147262
• Update Time: 2025-04-19

Carbamic acid,(2-cyanoethyl)nitroso-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-cyanoethyl)nitroso-, ethyl ester (9CI)
• ethyl N-(2-cyanoethyl)-N-nitrosocarbamate
• DTXSID90152183
• 2-(N-Carbethoxy-N-nitrosamino)propionitrile
• 118625-36-8

• Inchi： 1S/C6H9N3O3/c1-2-12-6(10)9(8-11)5-3-4-7/h2-3,5H2,1H3
• InChI Key： MSADLEYIIKUDHU-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#N)N=O)=O)CC

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.76